Cas no 1804898-33-6 (5-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 5-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1804898-33-6
• MF: C₇H₄ClF₃N₂O₆S
• MW: 336.629670143127
• CID: 4840634
• Update Time: 2025-10-28

5-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H4ClF3N2O6S/c1-18-3-2-12-6(20(8,16)17)5(4(3)13(14)15)19-7(9,10)11/h2H,1H3
• InChI Key： CLDAKMVWYWOCIW-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C(=CN=1)OC)[N+](=O)[O-])OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 461
• XLogP3: 2.2
• Topological Polar Surface Area: 120

Additional information on 5-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Comprehensive Overview of 5-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1804898-33-6)

5-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1804898-33-6) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This sulfonyl chloride derivative is particularly valued for its unique structural features, including the presence of methoxy, nitro, and trifluoromethoxy functional groups, which contribute to its reactivity and versatility in organic synthesis. Researchers and industry professionals often search for this compound due to its applications in the development of novel heterocyclic compounds and its role as a key intermediate in drug discovery.

The compound’s pyridine core structure makes it a valuable building block for designing molecules with potential biological activity. Recent trends in the chemical industry highlight a growing interest in nitroaromatic and trifluoromethoxy-containing compounds, as they are frequently employed in the synthesis of active pharmaceutical ingredients (APIs) and crop protection agents. The sulfonyl chloride moiety further enhances its utility, enabling facile derivatization into sulfonamides or other sulfonyl-based products, which are pivotal in medicinal chemistry.

One of the most frequently asked questions about 5-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride revolves around its stability and storage conditions. Proper handling under inert atmospheres and low temperatures is recommended to maintain its integrity, as sulfonyl chlorides are generally sensitive to moisture. Additionally, researchers often inquire about its solubility profile—this compound is typically soluble in polar organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile, making it convenient for various reaction setups.

In the context of green chemistry and sustainable synthesis, there is increasing scrutiny on the environmental impact of chemical intermediates. While 5-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride is not classified as hazardous under standard regulations, its synthesis and use should align with best practices to minimize waste and energy consumption. This aligns with the broader industry shift toward atom-efficient reactions and the adoption of catalytic methodologies to reduce reliance on stoichiometric reagents.

From a commercial perspective, the demand for custom synthesis and high-purity intermediates like this compound has surged, driven by the pharmaceutical sector’s need for tailored molecular scaffolds. Suppliers often highlight its availability in milligram to kilogram quantities, catering to both academic and industrial research needs. The compound’s CAS No. 1804898-33-6 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality assurance.

In summary, 5-Methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride represents a sophisticated tool for chemists exploring nitrogen-containing heterocycles and sulfonylation reactions. Its relevance in contemporary research is underscored by its structural complexity and functional diversity, making it a subject of ongoing investigation in both academic and industrial laboratories. As synthetic methodologies evolve, this compound is likely to remain a focal point for innovations in drug design and material science.